Cas no 76871-59-5 (3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-)
76871-59-5 structure
Product Name:3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-
CAS No:76871-59-5
MF:C10H20I2O4
MW:458.072348594666
CID:537102
PubChem ID:13185382
Update Time:2025-04-19
3,6,9,12-Tetraoxatetradecane, 1,14-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-
- 1,2-bis[2-(2-iodoethoxy)ethoxy]ethane
- 1,14-diiodo-3,6,9,12-tetraoxatetradecane
- 76871-59-5
- DTXSID80525781
- AT19743
- SCHEMBL1573282
-
- Inchi: 1S/C10H20I2O4/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h1-10H2
- InChI Key: NXLQQELARJONOU-UHFFFAOYSA-N
- SMILES: ICCOCCOCCOCCOCCI
Computed Properties
- Exact Mass: 457.94510g/mol
- Monoisotopic Mass: 457.94510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 13
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 36.9Ų
3,6,9,12-Tetraoxatetradecane, 1,14-diiodo- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
76871-59-5 (3,6,9,12-Tetraoxatetradecane, 1,14-diiodo-) Related Products
- 130536-69-5(2-(2-iodoethoxy)ethan-1-ol)
- 36839-55-1(1,2-Bis(2-iodoethoxy)ethane)
- 34270-90-1(1,5-Diiodo-3-oxopentane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent